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Compound of Interest

Compound Name: AB-MECA

Cat. No.: B1249046

Get Quote

Application Notes: AB-MECA
Introduction

AB-MECA (N⁶-(4-Aminobenzyl)-9-[5-(methylcarbonyl)-β-D-ribofuranosyl]adenine) is a potent

and selective agonist for the A₃ adenosine receptor (A₃AR).[1][2][3] A₃ARs are G protein-

coupled receptors (GPCRs) implicated in a variety of physiological and pathophysiological

processes, including inflammation, cancer, and cardiac ischemia.[4] As a high-affinity agonist,

AB-MECA is a critical tool for researchers studying the downstream signaling pathways of

A₃AR and exploring its therapeutic potential.[5] These notes provide essential information on

the chemical properties, solubility, and storage of AB-MECA, along with a detailed protocol for

preparing a stock solution.

Data Presentation

The quantitative data for AB-MECA are summarized in the tables below for easy reference and

comparison.

Table 1: Chemical and Physical Properties of AB-MECA
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Property Value Reference

Molecular Formula C₁₈H₂₁N₇O₄ [1][2][3]

Molecular Weight 399.40 g/mol [1][2][3]

CAS Number 152918-26-8 [1][2]

Appearance
Off-white to white crystalline

solid
[3]

| Purity | ≥98% |[3][6] |

Table 2: Solubility of AB-MECA

Solvent Solubility Notes Reference

DMSO 10 - 55 mg/mL

Ultrasonic
assistance may be
required for higher
concentrations.

[1][2]

Ethanol 1 mg/mL ---

Water Insoluble ---

Dilute Aqueous Base 3.5 mg/mL ---

| 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin | 0.3 mg/mL | --- | |

Table 3: Storage and Stability of AB-MECA
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Form
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 3 years [1][2][3]

4°C ~2 years [1][2]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months [1][2]

-20°C Up to 1 month [1][2]

Note: For solutions, it is highly recommended to prepare single-use aliquots to avoid repeated

freeze-thaw cycles, which can degrade the compound.[1]

Experimental Protocols
Protocol 1: Preparation of 10 mM AB-MECA Stock Solution in DMSO

This protocol describes a standard procedure for preparing a 10 mM stock solution of AB-
MECA using Dimethyl Sulfoxide (DMSO) as the solvent.

Materials

AB-MECA powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (1.5 mL)

Pipette and sterile filter tips

Equipment

Analytical balance

Vortex mixer

Optional: Sonicator (water bath)
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Chemical fume hood or biosafety cabinet

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Procedure

Preparation: Before opening, allow the vial of AB-MECA powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Calculation: Calculate the mass of AB-MECA required to prepare the desired volume of a 10

mM stock solution.

Formula: Mass (mg) = Desired Concentration (M) × Desired Volume (L) × Molecular

Weight ( g/mol ) × 1000 (mg/g)

Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L × 0.001 L × 399.4 g/mol ×

1000 mg/g = 3.994 mg

Weighing: In a chemical fume hood, carefully weigh the calculated mass of AB-MECA
powder and transfer it into a sterile microcentrifuge tube.

Solubilization: Add the calculated volume of DMSO to the microcentrifuge tube containing

the AB-MECA powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, briefly sonicate the solution in a water bath to ensure full

dissolution.[1][2]

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots (e.g., 10-50 µL) in sterile, clearly labeled microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][2]

Mandatory Visualizations
Experimental Workflow Diagram
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Workflow: Preparing AB-MECA Stock Solution
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Caption: Workflow for preparing an AB-MECA stock solution.
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Signaling Pathway Diagram
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Caption: A₃AR signaling pathways activated by AB-MECA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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